Cas no 1432680-70-0 (6-(3-fluorophenyl)imidazo2,1-b1,3,4thiadiazol-5-amine)

• Product Name: 6-(3-fluorophenyl)imidazo2,1-b1,3,4thiadiazol-5-amine
• CAS No: 1432680-70-0
• MF: C₁₀H₇FN₄S
• MW: 234.252783060074
• CID: 5170169
• PubChem ID: 71758490
• Update Time: 2025-05-24

6-(3-fluorophenyl)imidazo2,1-b1,3,4thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]-1,3,4-thiadiazol-5-amine, 6-(3-fluorophenyl)-
• 6-(3-Fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine
• 6-(3-fluorophenyl)imidazo2,1-b1,3,4thiadiazol-5-amine

• Inchi： 1S/C10H7FN4S/c11-7-3-1-2-6(4-7)8-9(12)15-10(14-8)16-5-13-15/h1-5H,12H2
• InChI Key： QQFOFHDVBKJQOZ-UHFFFAOYSA-N
• SMILES： S1C=NN2C(N)=C(C3=CC=CC(F)=C3)N=C12

Additional information on 6-(3-fluorophenyl)imidazo2,1-b1,3,4thiadiazol-5-amine

Recent Advances in the Study of 6-(3-fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine (CAS: 1432680-70-0)

The compound 6-(3-fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine (CAS: 1432680-70-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This heterocyclic compound, characterized by its imidazo[2,1-b][1,3,4]thiadiazole core and 3-fluorophenyl substituent, has been the subject of multiple studies aimed at elucidating its potential therapeutic applications, particularly in oncology and infectious diseases.

Recent research has focused on the synthesis and optimization of 6-(3-fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine derivatives to enhance their bioactivity and pharmacokinetic profiles. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications at the 5-amine position could significantly improve the compound's binding affinity to target proteins, such as kinases involved in cancer cell proliferation. The study utilized molecular docking and in vitro assays to validate these findings, highlighting the compound's potential as a kinase inhibitor.

In addition to its anticancer properties, 6-(3-fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine has shown antimicrobial activity against drug-resistant bacterial strains. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited potent inhibitory effects against Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity to human cells. These findings suggest its potential as a lead compound for developing novel antibiotics.

The mechanistic studies of 6-(3-fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine have also revealed its role in modulating cellular pathways. For instance, research published in ACS Chemical Biology (2023) identified the compound's ability to interfere with the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer progression. This discovery opens new avenues for targeted therapy, particularly in tumors with dysregulated PI3K signaling.

Despite these advancements, challenges remain in the clinical translation of 6-(3-fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further structural optimization and preclinical testing. Ongoing studies are exploring prodrug strategies and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 6-(3-fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine represents a versatile scaffold with broad therapeutic potential. Its dual functionality as an anticancer and antimicrobial agent, coupled with its unique mechanism of action, positions it as a promising candidate for future drug development. Continued research efforts are essential to fully harness its clinical benefits and address existing challenges.